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Compound of Interest

Compound Name: 3,4-Diaminobenzophenone

Cat. No.: B196073

Essential Safety and Handling Guide for 3,4-
Diaminobenzophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3,4-Diaminobenzophenone. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

3,4-Diaminobenzophenone is classified with the following hazards:
e Causes skin irritation (H315)[1][2][3]

o Causes serious eye irritation (H319)[1][2][3]

o May cause respiratory irritation (H335)[1][2][3]

The signal word for this chemical is Warning.[2]

Quantitative Data Summary
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Property Value

Molecular Formula C13H12N20[1][2][4]
Molecular Weight 212.25 g/mol [2][4]
CAS Number 39070-63-8[1][4]

EC Number 254-273-8[1]

Melting Point 115-117 °C

Hazard Statements H315, H319, H335[3]

Operational and Safety Protocols
Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling 3,4-Diaminobenzophenone:

o Eye Protection: Wear safety goggles or a face shield.[3][5]
o Hand Protection: Use chemical-resistant gloves (e.qg., nitrile).[6]

» Respiratory Protection: In case of insufficient ventilation or potential for dust formation, use a
NIOSH-approved N95 dust mask or a higher-level respirator.

» Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin
contact.[1][3]

Safe Handling Procedures

o Engineering Controls: Handle the substance only in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation of dust.[1][3]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[1][3] Do not eat, drink, or
smoke in the handling area.[1] Wash hands thoroughly after handling.[1][3]

e Procedural Steps:
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[e]

Ensure all necessary PPE is correctly worn before handling.

o

Weigh and handle the solid material in a designated area with controlled ventilation to
prevent dust from spreading.

o

Avoid creating dust.

[¢]

Keep the container tightly closed when not in use.[1][3]

Storage Plan

» Conditions: Store in a cool, dry, and well-ventilated place.[1][3]

o Container: Keep the container tightly closed.[1][3]

e Security: Store in a locked-up area to prevent unauthorized access.[1]
Emergency and Disposal Plans

Emergency Procedures

e In Case of a Spill:
o Evacuate non-essential personnel from the immediate area.
o Ventilate the spillage area.[1]
o Wear appropriate PPE, including respiratory protection, before attempting cleanup.[1]

o Contain the spill. Mechanically recover the product (e.g., sweep or vacuum) without
creating dust.[1]

o Place the spilled material into a designated, labeled container for disposal.[1]
o Clean the spill area thoroughly.

o First Aid Measures:
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o After Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
feeling unwell, call a poison center or doctor.[1][3]

o After Skin Contact: Immediately wash the skin with plenty of water.[1] Remove
contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical
advice.[1]

o After Eye Contact: Rinse cautiously with water for several minutes.[1][3] If present, remove
contact lenses if it is easy to do so. Continue rinsing.[1][3] If eye irritation persists, get
medical attention.[1][3]

o After Ingestion: If the person feels unwell, call a poison center or a doctor.[1] Do NOT
induce vomiting.[3]

Disposal Plan

e \Waste Collection:

o Collect solid waste of 3,4-Diaminobenzophenone in a dedicated, leak-proof, and clearly
labeled container.

o Contaminated items such as gloves, weighing paper, and pipette tips should be collected
in a separate, clearly labeled container.[7]

e Disposal Method:

o Dispose of the chemical waste and contaminated materials through an approved waste
disposal plant or a licensed collector.[1][3][7] Do not dispose of it down the drain or into the
environment.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3,4-Diaminobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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